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Compound of Interest

Compound Name: 2-Bromo-4-nitrobenzaldehyde

Cat. No.: B1281138

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides critical information on the safety, handling, and Material
Safety Data Sheet (MSDS) for 2-Bromo-4-nitrobenzaldehyde (CAS No. 5274-71-5). The
following sections detail the compound's properties, associated hazards, and recommended
procedures for its safe use in a laboratory setting, particularly within the context of
pharmaceutical and agrochemical research and development.[1][2]

Section 1: Chemical and Physical Properties

2-Bromo-4-nitrobenzaldehyde is a substituted aromatic aldehyde that serves as a versatile
intermediate in organic synthesis.[1][2] Its physical and chemical characteristics are
summarized below.
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Property Value Source
CAS Number 5274-71-5 [1113114]
Molecular Formula C7H4BrNOs [1][3]
Molecular Weight 230.02 g/mol [11[3]
Appearance Pale yellow solid [1]
Melting Point 81-82 °C [1]
Boiling Point 553.5 °C at 760 mmHg [1]
Flash Point 288.5 °C [1]
Density 1.5 g/cm3 [1]

2-8 °C, under inert gas
Storage Temperature _ [1][4]
(Nitrogen or Argon)

Section 2: Safety and Hazards

According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), 2-Bromo-4-nitrobenzaldehyde is classified as a hazardous substance.[3] The primary
hazards are associated with its toxicity and irritant properties.[1][3]

GHS Classification and Hazard Statements
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 )
skin
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A o
Irritation irritation
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled
Specific target organ toxicity — H335: May cause respiratory
) Category 3 o
Single exposure irritation

Source:[3][4][5]

Precautionary Statements

A comprehensive list of precautionary statements for handling 2-Bromo-4-nitrobenzaldehyde
is provided in the table below.
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Code Precautionary Statement
Avoid breathing
P261 .
dust/fume/gas/mist/vapours/spray.
P264 Wash skin thoroughly after handling.
Do not eat, drink or smoke when using this
P270
product.
pP271 Use only outdoors or in a well-ventilated area.
Wear protective gloves/ eye protection/ face
P280 .
protection.
IF SWALLOWED: Call a POISON
P301 + P312 ]
CENTER/doctor if you feel unwell.
IF ON SKIN: Wash with plenty of soap and
P302 + P352
water.
IF INHALED: Remove person to fresh air and
P304 + P340

keep comfortable for breathing.

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

Call a POISON CENTER/doctor if you feel

P312

unwell.
P330 Rinse mouth.

If skin irritation occurs: Get medical advice/
P332 + P313 ]

attention.

If eye irritation persists: Get medical advice/
P337 + P313 )

attention.

Take off contaminated clothing and wash it
P362 + P364

before reuse.

Store in a well-ventilated place. Keep container
P403 + P233 )

tightly closed.
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P405 Store locked up.

- Dispose of contents/container to an approved
waste disposal plant.

Source:[4][6][7][8]

Section 3: Experimental Protocols for Safe Handling

Adherence to strict safety protocols is mandatory when working with 2-Bromo-4-
nitrobenzaldehyde. The following procedures outline the best practices for handling this
compound in a laboratory setting.

Personal Protective Equipment (PPE)

o Eye Protection: Wear chemical safety goggles or a face shield.
e Hand Protection: Use chemical-resistant gloves (e.g., nitrile rubber).

o Body Protection: Wear a lab coat and, if necessary, additional protective clothing to prevent
skin contact.

o Respiratory Protection: Use a NIOSH-approved respirator with an appropriate cartridge if
working in a poorly ventilated area or when the material is in powder form.

Engineering Controls

o Work in a well-ventilated area, preferably in a chemical fume hood.[7]

o Ensure that an eyewash station and a safety shower are readily accessible.

Handling and Storage

e Handling: Avoid contact with skin, eyes, and clothing.[7] Do not breathe dust.[7] Wash hands
thoroughly after handling.[7]

o Storage: Keep the container tightly closed and store in a cool, dry, and well-ventilated place.
[7][9] Store under an inert atmosphere (e.g., nitrogen or argon).[1][4]
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First Aid Measures

« |If Swallowed: Rinse mouth. Call a POISON CENTER or doctor/physician if you feel unwell.
[6] Do NOT induce vomiting.[6]

« If on Skin: Wash with plenty of soap and water.[6] If skin irritation occurs, get medical
advice/attention.[6] Take off contaminated clothing and wash it before reuse.[6]

« If Inhaled: Remove the person to fresh air and keep them comfortable for breathing.[6] Call a
POISON CENTER or doctor/physician if you feel unwell.[6]

 If in Eyes: Rinse cautiously with water for several minutes.[6] Remove contact lenses, if
present and easy to do.[6] Continue rinsing.[6] If eye irritation persists, get medical
advice/attention.[6]

Spillage and Disposal

o Spillage: In case of a spill, wear appropriate PPE and contain the spill. Sweep up the solid
material, avoiding dust generation, and place it in a suitable container for disposal.[9]

o Disposal: Dispose of the waste material in accordance with local, state, and federal
regulations.[6]

Section 4: Visualized Workflows and Hazard
Relationships

To further aid in the comprehension of the safety protocols and hazard classifications, the
following diagrams are provided.
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GHS Hazard Classifications
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Caption: GHS Hazard Classifications for 2-Bromo-4-nitrobenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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